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Compound of Interest

Compound Name:
4-(4-Methoxyphenoxy)-3-

nitrobenzaldehyde

CAS No.: 15962-63-7

Cat. No.: B091145

Get Quote

Strategic Reagent Profile: 4-(4-
Methoxyphenoxy)-3-nitrobenzaldehyde
A Versatile Scaffold for Next-Generation Kinase Inhibitors and Functional Materials

Executive Summary & Chemical Profile
4-(4-Methoxyphenoxy)-3-nitrobenzaldehyde (CAS: 15962-63-7) is a high-value intermediate

primarily utilized in the synthesis of Tyrosine Kinase Inhibitors (TKIs) targeting the EGFR/HER2

pathway. Its structural architecture combines a reactive aldehyde "warhead" handle, a

reducible nitro group for heterocycle coupling, and a hydrophobic 4-methoxyphenoxy tail—a

pharmacophore proven to enhance binding affinity in the ATP-binding pocket of kinases.

Beyond pharmaceuticals, the compound serves as a precursor for Schiff base liquid crystals,

where its push-pull electronic structure (nitro electron-withdrawing group vs. methoxy electron-

donating group) facilitates mesophase formation.
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Chemical Identity Table
Parameter Data

CAS Number 15962-63-7

IUPAC Name 4-(4-methoxyphenoxy)-3-nitrobenzaldehyde

Molecular Formula C₁₄H₁₁NO₅

Molecular Weight 273.24 g/mol

Core Scaffold 3-Nitrobenzaldehyde

Key Substituent 4-Methoxyphenoxy (Para-position)

Physical State Yellow crystalline solid

Solubility
Soluble in DMSO, DMF, CHCl₃; Insoluble in

water

Synthetic Utility & Causality
The value of this compound lies in its orthogonal reactivity. It possesses three distinct sites for

chemical modification, allowing researchers to build complex libraries around a single core.

A. The "Hub" Concept: Three-Point Divergence
Site 1: The Nitro Group (C3)

Function: Latent amine.

Application: Reduction to the aniline (3-amino-4-(4-methoxyphenoxy)benzaldehyde)

creates a nucleophile ready for

coupling with kinase cores (e.g., 4-chloroquinazolines) or cyclization to form
benzimidazoles.

Site 2: The Aldehyde (C1)

Function: Electrophilic handle.
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Application: This is the differentiator. Unlike standard anilines, the aldehyde allows for late-

stage diversification via reductive amination (attaching solubilizing groups like morpholine

or piperazine) or Knoevenagel condensation (extending conjugation for dyes/materials).

Site 3: The Phenoxy Tail (C4)

Function: Hydrophobic anchor.

Application: The 4-methoxy group mimics the "tail" region of blockbuster drugs (e.g., the

ether linkage in Gefitinib), providing critical hydrophobic interactions within the enzyme

pocket.

B. Synthesis Workflow (DOT Visualization)
The synthesis typically proceeds via Nucleophilic Aromatic Substitution (

) of 4-chloro-3-nitrobenzaldehyde. This route is preferred over nitration of the ether due to
regioselectivity control.
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Figure 1: Convergent synthesis via SNAr mechanism. The electron-withdrawing nitro and

aldehyde groups activate the chloride for displacement.

Therapeutic Applications: Kinase Inhibitor Design
The primary research application of this scaffold is in the development of Type I and Type II

Kinase Inhibitors.

Mechanism of Action Design
Researchers use this scaffold to target the ATP-binding site of protein kinases.
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The Hinge Binder: The nitro group is reduced to an amine, which is then coupled to a

heterocycle (e.g., quinazoline, pyrimidine). This heterocycle forms hydrogen bonds with the

kinase "hinge" region.

The Hydrophobic Pocket: The 4-(4-methoxyphenoxy) moiety extends into the hydrophobic

back-pocket, a strategy used to improve selectivity against wild-type vs. mutant kinases

(e.g., EGFR T790M).

The Solvent Front: The aldehyde is converted into a solubilizing tail (e.g., benzylamine

derivatives) that protrudes into the solvent, improving oral bioavailability.

Comparative Pharmacophore Mapping
This molecule serves as a precursor to analogs of established inhibitors:

Lapatinib-like analogs: Utilizing the 3-amino-4-(phenoxy)benzyl architecture.

Next-Gen EGFR Inhibitors: Replacing the standard 3-chloro-4-fluoroaniline tail with the

bulkier 4-methoxyphenoxy group to probe steric tolerance in the binding pocket.
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Figure 2: Medicinal chemistry workflow transforming the scaffold into a bioactive kinase

inhibitor.

Experimental Protocols
These protocols are designed to be self-validating. The color changes and solubility shifts

serve as checkpoints.
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Protocol A: Synthesis of 4-(4-Methoxyphenoxy)-3-
nitrobenzaldehyde
Objective: Preparation of the core scaffold via

.

Reagents:

4-Chloro-3-nitrobenzaldehyde (1.0 eq, 18.5 mmol)

4-Methoxyphenol (1.1 eq, 20.4 mmol)

Potassium Carbonate (

) (2.0 eq, Anhydrous)

DMF (Dimethylformamide) (50 mL)

Procedure:

Dissolve 4-chloro-3-nitrobenzaldehyde and 4-methoxyphenol in DMF under

atmosphere.

Add

in a single portion. Checkpoint: Suspension will turn bright yellow/orange.

Heat to 80°C for 4–6 hours. Monitor by TLC (Hexane:EtOAc 3:1). The starting chloride (

) should disappear; product appears at lower

.

Quench: Pour the hot reaction mixture into 300 mL of ice-water with vigorous stirring. The

product will precipitate as a yellow solid.

Purification: Filter, wash with water (
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mL), and recrystallize from Ethanol/Water.

Validation:

Yield: Expect 85–92%.

¹H NMR (DMSO-d6): Look for aldehyde singlet at

ppm and methoxy singlet at

ppm.

Protocol B: Nitro Reduction to Aniline
Objective: Activation for drug coupling.

Reagents:

Scaffold (1.0 eq)

Iron Powder (5.0 eq)

Ammonium Chloride (5.0 eq)[1]

Ethanol/Water (4:1 ratio)

Procedure:

Suspend scaffold in EtOH/Water and heat to reflux.

Add Fe powder and

in portions.

Reflux for 2 hours. Checkpoint: Color shifts from yellow (nitro) to pale brown/dark

(amine/iron).

Filter hot through Celite to remove iron residues.
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Concentrate filtrate. The amino-aldehyde is unstable; use immediately for the next

coupling step.

References
Synthesis of Nitrobenzaldehyde Derivatives:BenchChem Technical Guide. "Synthesis of 4-

Chloro-3-nitrobenzaldehyde from 4-Chlorobenzaldehyde."

Kinase Inhibitor Pharmacophores:National Institutes of Health (PubChem). "Compound

Summary: 4-Chloro-3-nitrobenzaldehyde (Precursor)."

General SNAr Methodology:Organic Syntheses. "Preparation of p-Nitrobenzaldehyde and

derivatives."

Product Specification:Sigma-Aldrich. "4-(4-Methoxyphenoxy)-3-nitrobenzaldehyde
Product Sheet."

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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